Cas no 99338-32-6 (3,6-Dihydro-2H-pyran-4-carboxylic acid)

• Product Name: 3,6-Dihydro-2H-pyran-4-carboxylic acid
• CAS No: 99338-32-6
• MF: C₆H₈O₃
• MW: 128.125922203064
• MDL: MFCD20040387
• CID: 1123688
• PubChem ID: 13415070
• Update Time: 2025-04-20

3,6-Dihydro-2H-pyran-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3,6-Dihydro-2H-pyran-4-carboxylic acid
• EN300-133424
• ZDA33832
• DTXSID201284275
• 3,6-Dihydro-2H-pyran-4-carboxylicacid
• AKOS022633285
• 99338-32-6
• FT-0711821
• SCHEMBL16655512
• CS-0341463
• DB-080590

• MDL： MFCD20040387
• Inchi： 1S/C6H8O3/c7-6(8)5-1-3-9-4-2-5/h1H,2-4H2,(H,7,8)
• InChI Key： UUPGEYZIICSRGQ-UHFFFAOYSA-N
• SMILES： O1CC=C(C(=O)O)CC1

Computed Properties

• Exact Mass: 128.047344113g/mol
• Monoisotopic Mass: 128.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 274.9±40.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

3,6-Dihydro-2H-pyran-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans